Cas no 57729-06-3 (Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester)

57729-06-3 structure
Product name:Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester
Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester
- 3-methylbutyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate
- DTXSID10614637
- 57729-06-3
- SCHEMBL11673152
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- Inchi: InChI=1S/C18H17Cl2NO5/c1-11(2)7-8-25-18(22)14-10-13(4-5-16(14)21(23)24)26-17-6-3-12(19)9-15(17)20/h3-6,9-11H,7-8H2,1-2H3
- InChI Key: AZIPXXGCTIHUDY-UHFFFAOYSA-N
- SMILES: ClC1C=C(Cl)C=CC=1OC1=CC(C(OCCC(C)C)=O)=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 397.04851
- Monoisotopic Mass: 397.0483780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 6.2
Experimental Properties
- PSA: 78.67
Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester Related Literature
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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4. Book reviews
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
57729-06-3 (Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 3-methylbutyl ester) Related Products
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